Cas no 869288-64-2 (PF-573228)
PF-573228 structure
Product Name:PF-573228
CAS No:869288-64-2
MF:C22H20F3N5O3S
MW:491.486113548279
MDL:MFCD11519967
CID:823233
PubChem ID:329823709
Update Time:2024-10-26
PF-573228 Chemical and Physical Properties
Names and Identifiers
-
- PF 573228
- PF-573228
- 6-[[4-[(3-methylsulfonylphenyl)methylamino]-5-(trifluoromethyl)pyrimidin-2-yl]amino]-3,4-dihydro-1H-quinolin-2-one
- PF-228
- 6-[4-(3-Methanesulfonyl-benzylamino)-5-trifluoromethyl-pyrimidin-2-ylamino]-3,4-dihydro-1H-quinolin-2-one
- PF573228
- 6-(4-(3-(methylsulfonyl)benzylamino)-5-(trifluoromethyl)pyrimidin-2-ylamino)-3,4-dihydroquinolin-2(1H)-one
- 6-((4-((3-(Methylsulfonyl)benzyl)amino)-5-(trifluoromethyl)pyrimidin-2-yl)amino)-3,4-dihydroquinolin-2(1H)-one
- 3,4-Dihydro-6-[[4-[[[3-(methylsulfonyl)phenyl]methyl]amino]-5-(trifluoromethyl)-2-pyrimidinyl]amino]-2(1H)-quinolinone
- 6-[4-(3-Methanesulfonyl-benzylamino)-5-trifluoromethyl-pyrimidin-2-ylamino]-3,4-dihydro-1H-quinolin-2-
- 3,4-Dihydro-6-[[4-[[[3-(methylsulfonyl)phenyl]methyl]amino]-5-(trifluoromethyl)-2-pyrimidinyl]amino]-2(1H)-quinolinone (ACI)
- 6-[(4-((3-(Methanesulfonyl)benzyl)amino)-5-trifluoromethylpyrimidin-2-yl)amino]-3,4-dihydro-1H-quinolin-2-one
- PF 573228 pound>>PF573228
- NCGC00261549-01
- Tox21_500864
- 6-((4-((3-(methanesulfonyl)benzyl)amino)-5-trifluoromethylpyrimidin-2-yl)amino)-3,4-dihydro-1h-quinolin-2-one
- CHEMBL514554
- SMR004702963
- PF573228?
- J-517968
- BRD-K79239947-001-06-8
- 3,4-dihydro-6-[[4-[[[3-(methylsulfonyl)phenyl]methyl]amino]-5-(trifluoromethyl)-2-pyrimidinyl]amino]-2(1h)-quinolinon
- DTXSID10469447
- NCGC00263133-09
- HMS3672C09
- DA-56755
- 6-[(4-{[(3-METHANESULFONYLPHENYL)METHYL]AMINO}-5-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL)AMINO]-3,4-DIHYDRO-1H-QUINOLIN-2-ONE
- CID 11612883
- PF-573228, >=95% (HPLC)
- SB19396
- AC-32821
- HMS3262N09
- HY-10461
- 3,4-DIHYDRO-6-[[4-[[[3-(METHYLSULFONYL)PHENYL]METHYL]AMINO]-5-(TRIFLUOROMETHYL)-PYRIMIDIN-2-YL]AMINO]-2(1H)-QUINOLINONE
- BCP03672
- F20679
- EX-A2132
- AKOS024457500
- BCP0726000162
- CCG-222168
- BRD-K79239947-001-07-6
- MLS006011194
- BDBM50269948
- BS-17754
- HMS3651A08
- s2013
- 6-[[4-[(3-methylsulfonylphenyl)methylamino]-5-(trifluoromethyl)-2-pyrimidinyl]amino]-3,4-dihydro-1H-quinolin-2-one
- Q27163293
- 6-[[4-[(3-methylsulfonylphenyl)methylamino]-5-(trifluoromethyl)pyrimidin-2-yl]amino]-3,4-dihydro-1~{H}-quinolin-2-one
- 869288-64-2
- P4N
- NCGC00263133-11
- CHEBI:91446
- NCGC00263133-07
- SCHEMBL5212404
- MFCD11519967
- CS-3375
- NCGC00263133-01
- SW220240-1
-
- MDL: MFCD11519967
- Inchi: 1S/C22H20F3N5O3S/c1-34(32,33)16-4-2-3-13(9-16)11-26-20-17(22(23,24)25)12-27-21(30-20)28-15-6-7-18-14(10-15)5-8-19(31)29-18/h2-4,6-7,9-10,12H,5,8,11H2,1H3,(H,29,31)(H2,26,27,28,30)
- InChI Key: HESLKTSGTIBHJU-UHFFFAOYSA-N
- SMILES: O=C1CCC2C(=CC=C(NC3N=C(NCC4C=C(S(C)(=O)=O)C=CC=4)C(C(F)(F)F)=CN=3)C=2)N1
Computed Properties
- Exact Mass: 491.12400
- Monoisotopic Mass: 491.12389518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 822
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 122
- XLogP3: 3.2
Experimental Properties
- Color/Form: NA
- Density: 1.459
- Flash Point: 110.5±27.3 °C
- Solubility: DMSO: ≥20mg/mL
- PSA: 121.46000
- LogP: 5.50410
PF-573228 Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301-H319
- Warning Statement: P301 + P310-P305 + P351 + P338
- Hazardous Material transportation number:UN 2811 6.1 / PGIII
- WGK Germany:3
- Hazard Category Code: 25-36
- Safety Instruction: 26-45
-
Hazardous Material Identification:
- HazardClass:6.1
- PackingGroup:Ⅲ
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PF-573228 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IG026-50mg |
PF-573228 |
869288-64-2 | 98+% | 50mg |
3344CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IG026-1mg |
PF-573228 |
869288-64-2 | 98+% | 1mg |
385CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IG026-10mg |
PF-573228 |
869288-64-2 | 98+% | 10mg |
1116CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IG026-5mg |
PF-573228 |
869288-64-2 | 98+% | 5mg |
656CNY | 2021-05-07 | |
| MedChemExpress | HY-10461-10mM*1mLinDMSO |
PF-573228 |
869288-64-2 | 99.66% | 10mM*1mLinDMSO |
¥476 | 2023-07-26 | |
| MedChemExpress | HY-10461-10mg |
PF-573228 |
869288-64-2 | 99.23% | 10mg |
¥720 | 2025-04-15 | |
| MedChemExpress | HY-10461-50mg |
PF-573228 |
869288-64-2 | 99.23% | 50mg |
¥2160 | 2025-04-15 | |
| MedChemExpress | HY-10461-100mg |
PF-573228 |
869288-64-2 | 99.23% | 100mg |
¥3500 | 2025-04-15 | |
| MedChemExpress | HY-10461-500mg |
PF-573228 |
869288-64-2 | 99.66% | 500mg |
¥12500 | 2023-07-11 | |
| S e l l e c k ZHONG GUO | S2013-10mM (1mL in DMSO) |
PF-573228 |
869288-64-2 | 99.92% | 10mM (1mL in DMSO) |
¥1562.28 | 2023-09-15 |
PF-573228 Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones
- Pharmaceutical and Biochemical Products Medical Disease Classifications
- Other Chemical Reagents
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